1-(2-methoxy-2-methylpropanoyl)-4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidine

• IUPAC Name: 2-methoxy-2-methyl-1-[4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidin-1-yl]propan-1-one
• InChI: InChI=1S/C20H27N3O2/c1-14-7-5-6-8-16(14)17-13-21-22-18(17)15-9-11-23(12-10-15)19(24)20(2,3)25-4/h5-8,13,15H,9-12H2,1-4H3,(H,21,22)
• InChI Key: GOYJVRZJNSYIDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=C(NN=C2)C3CCN(CC3)C(=O)C(C)(C)OC
• Molecular Formula: C20H27N3O2
• Molecular Weight: 341.4 g/mol

Description

1-(2-methoxy-2-methylpropanoyl)-4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidine, also known as MMMP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine and agriculture.

Mechanism of Action

The mechanism of action of 1-(2-methoxy-2-methylpropanoyl)-4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidine is not fully understood. However, studies have shown that it exerts its effects by modulating the activity of various enzymes and receptors in the body. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to modulate the activity of the dopamine transporter, a protein involved in the regulation of dopamine levels in the brain.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. In animal studies, it has been found to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It has also been found to reduce the activity of the dopamine transporter, leading to an increase in dopamine levels in the brain. These effects have been linked to the antitumor, anti-inflammatory, and analgesic properties of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2-methoxy-2-methylpropanoyl)-4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidine in lab experiments is its relatively low toxicity compared to other chemical compounds. This makes it a safer option for use in animal studies. However, one limitation is the lack of comprehensive studies on its long-term effects, which may limit its potential use in human trials.

Future Directions

There are several future directions for 1-(2-methoxy-2-methylpropanoyl)-4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidine research. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as a pesticide due to its insecticidal properties. Additionally, further studies are needed to determine the long-term effects of this compound and its potential use in human trials.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine and agriculture. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. While further studies are needed to fully understand its potential uses, this compound shows promise as a safe and effective option for use in scientific research.

Synthesis Methods

The synthesis of 1-(2-methoxy-2-methylpropanoyl)-4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidine involves the reaction of 1-(2-methoxy-2-methylpropanoyl)piperidine with 4-(2-methylphenyl)-1H-pyrazole-5-carbaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is purified through column chromatography to obtain this compound in a pure form.

Scientific Research Applications

1-(2-methoxy-2-methylpropanoyl)-4-[4-(2-methylphenyl)-1H-pyrazol-5-yl]piperidine has been studied for its potential applications in various fields of scientific research, including medicine and agriculture. In medicine, this compound has been found to exhibit antitumor, anti-inflammatory, and analgesic properties. It has also been studied for its potential use in the treatment of Alzheimer's disease and Parkinson's disease. In agriculture, this compound has been studied for its potential use as a pesticide due to its insecticidal properties.